Cas no 1121545-24-1 (1-Bromo-8-phenylnaphthalene)

• Product Name: 1-Bromo-8-phenylnaphthalene
• CAS No: 1121545-24-1
• MF: C₁₆H₁₁Br
• MW: 283.162543535233
• CID: 4668227
• PubChem ID: 14340222
• Update Time: 2025-07-25

1-Bromo-8-phenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-8-phenylnaphthalene
• 1-bromo-8phenylnaphthalene
• 1-Bromo-8-phenyl-naphthalene
• CS-0193772
• E93336
• DB-162504
• MFCD28131626
• SCHEMBL15457919
• 1121545-24-1
• BS-53420

• Inchi： 1S/C16H11Br/c17-15-11-5-9-13-8-4-10-14(16(13)15)12-6-2-1-3-7-12/h1-11H
• InChI Key： MHDCSUBWYJYEFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CC=C(C3C=CC=CC=3)C=21

Computed Properties

• Exact Mass: 282.00441g/mol
• Monoisotopic Mass: 282.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.9E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Bromo-8-phenylnaphthalene

Introduction to 1-Bromo-8-phenylnaphthalene (CAS No. 1121545-24-1) and Its Applications in Modern Chemical Research

1-Bromo-8-phenylnaphthalene, with the chemical formula C₁₆H₁₁Br, is a brominated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 1121545-24-1, is a key intermediate in the synthesis of various complex molecules, particularly those involving bromine substitution reactions. Its unique structural properties, combining a naphthalene core with a phenyl group and a bromine atom, make it a versatile building block for further chemical modifications.

The naphthalene core of 1-Bromo-8-phenylnaphthalene contributes to its stability and reactivity, while the presence of the bromine atom at the 1-position enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds. The phenyl group at the 8-position further extends its synthetic utility by providing additional sites for functionalization, allowing chemists to tailor the molecule for specific applications.

In recent years, 1-Bromo-8-phenylnaphthalene has been explored in the development of novel pharmaceuticals and agrochemicals. Its role as a precursor in the synthesis of heterocyclic compounds has been particularly noteworthy. For instance, researchers have utilized this compound to develop new antifungal agents and anticancer drugs. The ability to introduce diverse functional groups into the molecule while maintaining its core structure has made it an invaluable tool in medicinal chemistry.

One of the most compelling aspects of 1-Bromo-8-phenylnaphthalene is its application in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of luminescent materials and organic semiconductors. These materials are crucial for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine atom's interaction with transition metals allows for tunable electronic properties, making this compound a promising candidate for advanced technological applications.

The synthesis of 1-Bromo-8-phenylnaphthalene typically involves bromination of 8-phenyl-naphthalene using bromine or N-bromosuccinimide (NBS). This reaction is often carried out under controlled conditions to ensure high yield and purity. Advances in catalytic systems have further refined this process, making it more efficient and environmentally friendly. The growing emphasis on green chemistry has spurred interest in optimizing synthetic routes for compounds like 1-Bromo-8-phenylnaphthalene, ensuring that their production aligns with sustainable practices.

Recent studies have also highlighted the role of 1-Bromo-8-phenylnaphthalene in supramolecular chemistry. Its ability to form π-stacking interactions with other aromatic compounds has been exploited to create self-assembled structures with potential applications in nanotechnology. These structures could serve as templates for drug delivery systems or as components in molecular machines, demonstrating the broad utility of this versatile intermediate.

The pharmaceutical industry has been particularly interested in derivatives of 1-Bromo-8-phenylnaphthalene due to their potential biological activity. Researchers have synthesized various analogs and evaluated their efficacy against a range of diseases. For example, modifications at the 3-position of the naphthalene ring have led to compounds with anti-inflammatory properties, while changes at the phenyl group have resulted in molecules with antiviral effects. This adaptability underscores the importance of 1-Bromo-8-phenylnaphthalene as a scaffold for drug discovery.

In conclusion, 1-Bromo-8-phenylnaphthalene (CAS No. 1121545-24-1) is a multifaceted compound with significant applications across multiple domains of chemical research. Its role as an intermediate in pharmaceutical synthesis, a component in advanced materials, and a building block for supramolecular structures highlights its versatility and importance. As research continues to uncover new possibilities for this compound, its impact on science and technology is likely to grow even further.